Cas no 51721-39-2 (3-Decyn-1-ol)

3-Decyn-1-ol Properties

Names and Identifiers

• Dec-3-yn-1-ol
• Decynol
• 3-Decyn-1-ol
• 2-Hydroxyethylhexylacetylene
• 3-decyne-1-ol
• Dec-3-in-1-ol
• Hexyl(2-hydroxyethyl)acetylene
• starting for 2b
• 96%
• 3-decynol
• CS-0331906
• SCHEMBL487444
• 3-Decyn-1-ol, 97%
• BCA72139
• FT-0615584
• D89825
• A828739
• MFCD00040917
• DTXSID80199668
• SY049018
• 51721-39-2
• AKOS015839491
• AI3-37272
• D1275
• DTXCID40122159
• dec-3-yn-1-ol
• +Expand

• MDL： MFCD00040917
• InChIKey： YGEQBZUDPQQIFI-UHFFFAOYSA-N
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-6,9-10H2,1H3
• SMILES： CCCCCCC#CCCO
• BRN： 1750909

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.34260
• PSA: 20.23000
• Refractive Index: n20/D 1.459(lit.)
• Water Partition Coefficient: Sparingly soluble in water (0.21 g/L) (25°C).
• Boiling Point: 131°C/22mmHg(lit.)
• Melting Point: 1.9°C (estimate)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.877 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons